3,8-Dimethoxy quinoline

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 3,8-dimethoxyquinoline
• InChI: InChI=1S/C11H11NO2/c1-13-9-6-8-4-3-5-10(14-2)11(8)12-7-9/h3-7H,1-2H3
• InChI Key: NCSJNBMJPWBDEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=CC(=CN=C21)OC

Description

3,8-Dimethoxy quinoline is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Jineol of 4.5 mg was dissolved in 2 ml of ethanol, and diazomethane ether solution was slowly dropped to the solution. After the excess of diazomethane and solvent was removed by purging with nitrogen gas, the solution was purified by silicagel chromatography to give 4.2 mg of 3,8-dimethoxy quinoline with 80% yield.

Synthesis routes and methods II

Procedure details

175 mg of 3-hydroxy-8-methoxy quinoline [compound (V)] prepared in example 6 and 66 mg of potassium hydroxide were added to 3 ml of ethanol, and the solution was agitated for 30 minutes. To the solution was added 284 mg of iodomethane, and the solution was agitated for 24 hours. The solvent was removed, and the solution was extracted with dichloromethane. The dichloromethane layer was washed with water and aqueous sodium hydroxide, and dried with anhydrous magnesium sulfate. The dichloromethane was removed by vacuum distillation to give 165 mg of 3,8-dimethoxy quinoline.